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Compound of Interest

Compound Name: Albendazole-d3

Cat. No.: B1528130

Essential Safety and Handling Guide for
Albendazole-d3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Albendazole-d3 in a laboratory setting. The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risk.

Chemical and Hazard Information

Identifier Information

Product Name Albendazole-d3 (methoxy-d3)

Methyl 5-Propylthio-2-benzimidazolecarbamate-
Synonyms

d3
CAS Number 1353867-92-1
Chemical Formula C12H12D3N30:2S
Appearance White solid[1]

Hazard ldentification
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Albendazole-d3 is classified as a hazardous substance. The primary health hazards are

summarized below.

Hazard

Classification

Precautionary Statement

H303: May be harmful if

Acute Toxicity (Oral) Category 5
swallowed[1]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child[1]
N o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or

(Repeated Exposure)

repeated exposure[1]

Skin Irritation

Not classified, but may cause

skin irritation[2]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection

Eye Irritation

Not classified, but may cause

eye irritation

P280: Wear protective
gloves/protective clothing/eye

protection/face protection

Respiratory Tract Irritation

Not classified, but may cause
respiratory tract irritation if

inhaled

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay

Personal Protective Equipment (PPE)

A systematic approach to PPE is critical to minimize exposure to Albendazole-d3. The

following table outlines the recommended PPE for handling this compound.
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PPE Category

Specification

Rationale

Hand Protection

Double Gloving: Two pairs of

nitrile chemotherapy gloves.

Provides a barrier against skin
contact. The outer glove
should be changed
immediately upon
contamination.

Body Protection

Disposable Gown or Coverall:
Long-sleeved with closed cuffs

(elastic or knit).

Protects against skin contact
and contamination of personal
clothing. Gowns should be
changed every 2-3 hours or if

contaminated.

Eye and Face Protection

Chemical Splash Goggles with

side-shields.

Protects eyes from dust and

potential splashes.

Respiratory Protection

N95 Respirator or higher.

Required to prevent inhalation
of airborne particles, especially
when handling the powder
outside of a containment

system.

Foot Protection

Disposable Shoe Covers.

Prevents the tracking of
contaminants out of the

handling area.

Operational and Disposal Plans

Handling and Storage

o Engineering Controls: Handle Albendazole-d3 in a designated area with appropriate

exhaust ventilation, such as a laboratory fume hood or a powder containment hood.

o Safe Handling Practices:

o Avoid the formation of dust and aerosols.

o Minimize the quantity of material handled.
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o Wash hands thoroughly after handling.

o Do not eat, drink, or smoke in the handling area.

» Storage: Store at room temperature in a dry, well-ventilated place. Keep the container tightly
closed.

Spill Management

In the event of a spill:

o Alert personnel in the immediate area.

o Evacuate the area if necessary.

o Wear appropriate PPE as detailed above.
e Clean up spills immediately.

o Carefully sweep up the solid material and place it into a suitable, labeled container for
disposal.

e Avoid generating dust.

o Decontaminate the spill area with an appropriate cleaning agent.
» Dispose of all contaminated materials as hazardous waste.
Disposal Plan

e Unused Product: Dispose of unused Albendazole-d3 as chemical waste in accordance with
federal, state, and local regulations. Keep in suitable, closed containers for disposal.

o Contaminated Materials: All disposable PPE (gloves, gowns, shoe covers, etc.) and any
materials used for cleaning spills must be disposed of as hazardous waste.

e Environmental Precautions: Do not let the product enter drains. Albendazole is very toxic to
aquatic life with long-lasting effects.
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Experimental Workflow

The following diagram outlines the standard workflow for handling Albendazole-d3 in a
laboratory setting, from preparation to disposal.
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Albendazole-d3 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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